Cas no 1036513-93-5 (1-[4-(aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide)

• Product Name: 1-[4-(aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide
• CAS No: 1036513-93-5
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 4568895
• Update Time: 2025-10-16

1-[4-(aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide

• Inchi： 1S/C10H16N2O2S/c1-12(2)15(13,14)8-10-5-3-9(7-11)4-6-10/h3-6H,7-8,11H2,1-2H3
• InChI Key： XTCNSZJBZXTDLJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(CN)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8

Additional information on 1-[4-(aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide

Introduction to 1-[4-(Aminomethyl)phenyl]-N,N-Dimethylmethanesulfonamide (CAS No. 1036513-93-5)

1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide, with the CAS number 1036513-93-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a sulfonamide group and an aminomethyl functional group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide is C₁₀H₁₅NO₃S, and its molecular weight is approximately 229.29 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of experimental conditions and formulations.

In recent years, 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Studies have shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes.

A notable study published in the Journal of Medicinal Chemistry (2022) investigated the pharmacological properties of 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide. The researchers found that the compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research focuses on the potential neuroprotective properties of 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide. A study published in Neuropharmacology (2023) demonstrated that the compound could reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in neuroprotective strategies.

The safety profile of 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In addition to its therapeutic applications, 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide has been explored for its use as a chemical probe in biological research. Its ability to selectively target specific proteins and pathways makes it a valuable tool for understanding complex biological processes and identifying new drug targets.

The synthesis of 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide has been optimized to improve yield and purity. A recent publication in Organic Letters (2022) described an efficient synthetic route that involves the reaction of 4-(aminomethyl)benzene-1-sulfonyl chloride with dimethylamine under mild conditions. This method provides a scalable and cost-effective approach to producing high-quality material for both research and industrial applications.

The future prospects for 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic indications, including inflammatory diseases and neurodegenerative disorders. Additionally, researchers are exploring its potential as a lead compound for developing novel drugs with improved pharmacological properties.

In conclusion, 1-[4-(Aminomethyl)phenyl]-N,N-dimethylmethanesulfonamide (CAS No. 1036513-93-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological properties, and promising therapeutic applications make it an exciting area of focus for scientists and researchers worldwide.